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Compound of Interest

Compound Name: Perbromic acid

Cat. No.: B1211475

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perbromic acid (HBrOa4) is a powerful oxidizing agent and a strong acid, representing the
highest oxidation state of bromine (+7). This guide provides an in-depth overview of its
chemical and physical properties, synthesis protocols, decomposition pathways, and known
applications. Due to its inherent instability, the practical applications of perbromic acid are
limited, primarily confined to specialized laboratory settings. This document consolidates key
technical data and safety protocols to inform researchers and chemical professionals working
with this highly reactive compound.

Core Chemical Identity

Perbromic acid is identified by the following chemical identifiers:
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Identifier Value

CAS Number 19445-25-1[1]

Molecular Formula HBrOa4[1]

Molecular Weight 144.91 g/mol

IUPAC Name Perbromic acid

Synonyms hydroxidotrioxidobromine, [BrOs(OH)]

Physicochemical and Quantitative Data

Perbromic acid is a colorless and odorless liquid that is highly unstable in its pure form.[1][2] It
is a strong acid with a pKa value of less than 0.[3] Aqueous solutions are stable up to a
concentration of about 6 M (55% HBrOa); at higher concentrations, it undergoes autocatalytic
decomposition.

The table below summarizes key quantitative data for perbromic acid:

Property Value Conditions
pKa < 0[3]

Decomposition Rate Constant 2.3 x 1074 L-mol~1-s71[3] At 25°C[3]
Activation Energy of

Decomposition 85 kJmol™3]

UV Absorption (Amax) 290 nm[3]

Molar Absorptivity (€) 80 L-mol~t.cm™1[3] At 290 nm[3]
Br-O Bond Energy 190 kJ-mol=1[3]

Synthesis and Experimental Protocols

The synthesis of perbromic acid is challenging due to its instability. Direct oxidation methods
analogous to the synthesis of perchloric acid have proven unsuccessful.[3] The first successful
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synthesis was achieved through the radioactive decay of a selenate salt.[4] Currently, several
laboratory-scale synthesis methods are employed.

Synthesis via Oxidation of Bromate with Fluorine

This method is considered a convenient route for producing perbromates, which can then be
protonated to form perbromic acid.[5]

Experimental Protocol:
e A solution of sodium bromate (NaBrOs) is made alkaline.
e Gaseous fluorine (F2) is bubbled through the alkaline bromate solution.

e The resulting perbromate ions (BrOa4~) are then protonated using a strong acid to yield
perbromic acid.

Synthesis via Protonation of Perbromate Salts

This is an efficient laboratory method for producing purified perbromic acid.[3]
Experimental Protocol:

e A solution of sodium perbromate (NaBrOa) is prepared.

e The solution is passed through a cation exchange resin in its hydrogen form.

¢ The resin exchanges the sodium ions for hydrogen ions, resulting in an aqueous solution of
perbromic acid.
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A diagram illustrating the synthesis of perbromic acid via protonation of sodium perbromate.

Decomposition Pathway

Perbromic acid is the most unstable of the halogen(VIl) oxoacids and decomposes rapidly
upon standing.[1][5] The primary decomposition pathway involves the formation of bromic acid
(HBrOs) and oxygen (02).[3][4] This decomposition is autocatalytic and can be catalyzed by

metal ions such as Ce** and Ag™*.[1][3]
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The primary decomposition pathway of perbromic acid.

Applications in Research and Development
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Due to its high reactivity and instability, the industrial applications of perbromic acid are
limited.[2] Its use is primarily confined to laboratory settings for specialized applications.

» Oxidizing Agent: It serves as a powerful oxidizing agent in synthetic organic chemistry,
particularly for reactions requiring a strong and aggressive oxidant.[2][6]

e Synthesis of Perbromate Salts: Perbromic acid is used to produce various perbromate salts
by reacting it with a base.[1]

o Surface Treatment: It has potential applications in the surface treatment of metals where
controlled oxidation is desired.[2][3]

» Analytical Chemistry: In laboratory research, it can be used as a titrant or a standard
solution.[6]

Safety and Handling
Perbromic acid is a hazardous substance that must be handled with extreme caution.

o Corrosivity: It is highly corrosive and can cause severe burns to the skin and eyes upon
contact.[1]

 Inhalation: Inhalation of its vapors can be harmful and may cause respiratory irritation.[1]
» Explosive Decomposition: Concentrated solutions can decompose explosively.[2]

» Personal Protective Equipment (PPE): When handling perbromic acid, appropriate PPE,
including safety goggles, gloves, and a lab coat, is mandatory.[6] All work should be
conducted in a well-ventilated fume hood.[6]

» Storage: It should be stored in a cool, well-ventilated area away from heat and ignition
sources.[2]

In case of accidental exposure, immediate medical attention is necessary.[2] Skin or eye
contact should be followed by flushing with copious amounts of water.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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